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Compound of Interest

Compound Name: 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

Cat. No.: B1682449 Get Quote

An In-depth Technical Guide to CAS Number 3682-35-7 and a Clarification on a Related

Compound

Introduction
This technical guide provides a comprehensive overview of the properties and uses of the

compound associated with CAS number 3682-35-7. It has been noted that the initial query

included the name "3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid" alongside

this CAS number. It is important to clarify that CAS number 3682-35-7 corresponds to 2,4,6-

Tris(2'-pyridyl)-1,3,5-triazine (TPTZ). The compound 3-(2-chloro-6-fluorophenyl)-5-

methylisoxazole-4-carboxylic acid has a different identifier, CAS number 3919-74-2.[1][2]

This guide will primarily focus on the properties and applications of TPTZ, as specified by the

provided CAS number. A separate section will briefly cover the characteristics of 3-(2-chloro-6-

fluorophenyl)-5-methylisoxazole-4-carboxylic acid to address the initial query in its entirety and

prevent any confusion for researchers and drug development professionals.

Part 1: 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine (TPTZ) -
CAS 3682-35-7
2,4,6-Tris(2'-pyridyl)-1,3,5-triazine, commonly known as TPTZ, is a heterocyclic organic

compound featuring a triazine core substituted with three 2-pyridyl groups.[3] Its unique

structure, with multiple nitrogen atoms, makes it an excellent chelating agent, particularly for

transition metals.[4] This property is the foundation for its primary applications in analytical

chemistry.
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Chemical and Physical Properties of TPTZ
The key chemical and physical properties of TPTZ are summarized in the table below for easy

reference.

Property Value

Molecular Formula C₁₈H₁₂N₆

Molecular Weight 312.33 g/mol

Appearance White to off-white crystalline powder

Melting Point 247-249 °C

Solubility
Soluble in ethanol, methanol, and DMSO (10

mg/mL)

UV Absorption Max (λmax) 245, 284 nm

Storage Temperature 4°C, protect from light

Core Applications of TPTZ
TPTZ is a versatile reagent with several applications in research and development, primarily

centered around its ability to form stable, colored complexes with metal ions.

Spectrophotometric Determination of Iron: The most prominent use of TPTZ is as a

colorimetric reagent for the detection and quantification of iron.[5] It forms a stable, deep

blue-purple complex with ferrous iron (Fe²⁺), which can be measured spectrophotometrically

at approximately 593 nm.[6] This reaction is highly sensitive and specific, making it a

valuable tool in clinical diagnostics, environmental monitoring, and food science.[7] The

TPTZ method is often employed in the Ferric Reducing Antioxidant Power (FRAP) assay to

measure the antioxidant capacity of a sample.[8]

Antioxidant Assays: The FRAP assay, which utilizes TPTZ, is a widely used method to

determine the total antioxidant capacity of a sample.[8] The assay measures the ability of

antioxidants in the sample to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the

ferrous (Fe²⁺) form, which results in the formation of the aforementioned blue-colored

complex.[8]
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Coordination Chemistry and Materials Science: The tridentate ligand structure of TPTZ, with

its three pyridyl groups, makes it highly effective in forming stable complexes with various

transition metals like Fe²⁺, Cu²⁺, and Zn²⁺.[4] These metal-TPTZ complexes are subjects of

research in catalysis, with applications in organic reactions such as oxidation and

polymerization.

Chemosensors: The ability of TPTZ to form distinctly colored complexes with different metal

ions is being explored for the development of chemosensors for metal ion detection in

various solutions.

Experimental Protocols
Ferric Reducing Antioxidant Power (FRAP) Assay using TPTZ
This protocol outlines the steps for determining the antioxidant capacity of a sample using the

FRAP assay.

1. Reagent Preparation:

Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in distilled

water, add 16 mL of glacial acetic acid, and adjust the final volume to 1 L with distilled water.

[9]

TPTZ Solution (10 mM): Dissolve 31 mg of TPTZ in 10 mL of 40 mM HCl.[9]

Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54 mg of FeCl₃·6H₂O in 10 mL of distilled

water.[9]

FRAP Working Reagent: Prepare fresh before use by mixing the acetate buffer, TPTZ

solution, and FeCl₃ solution in a 10:1:1 ratio (v/v/v). The reagent should be warmed to 37°C

before use.[9][10]

2. Standard Curve Preparation:

Prepare a series of standard solutions of a known antioxidant, such as Trolox or ascorbic

acid, in distilled water (e.g., 100, 200, 400, 600, 800, 1000 µM).[9]

3. Assay Procedure:
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Add 2.85 mL of the FRAP working reagent to a cuvette.[9]

Add 150 µL of the sample or standard solution to the cuvette.[9]

Mix thoroughly and incubate at 37°C for 4 minutes.[10]

Measure the absorbance at 593 nm against a reagent blank (FRAP reagent with 150 µL of

distilled water).[9]

4. Calculation:

Plot the absorbance of the standards against their concentration to create a standard curve.

Determine the antioxidant capacity of the sample by interpolating its absorbance value on

the standard curve.

Results are typically expressed as µM Trolox equivalents (TE) or ascorbic acid equivalents.

[9]

Visualizations
TPTZ-Based Iron Detection Mechanism

Reactants

Redox Reaction

Products Measurement
Fe³⁺-TPTZ (pale)

+

Antioxidant

Fe²⁺-TPTZ (blue)

Oxidized Antioxidant

Absorbance at 593 nmQuantification

Click to download full resolution via product page

Caption: Mechanism of TPTZ-based antioxidant assay.
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Experimental Workflow for the FRAP Assay
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Caption: Experimental workflow for the FRAP assay.

Part 2: 3-(2-chloro-6-fluorophenyl)-5-
methylisoxazole-4-carboxylic acid - CAS 3919-74-2
This compound is an isoxazole derivative with a carboxylic acid functional group and halogen

substituents on the aromatic ring.[1] Its properties and applications are distinct from those of

TPTZ.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₁H₇ClFNO₃

Molecular Weight 255.63 g/mol

Appearance Solid

Purity Typically ≥98%

Core Applications
The applications of this compound are primarily in the pharmaceutical and chemical research

sectors.

Pharmaceutical Development: It is known as an intermediate or an impurity in the synthesis

of certain antibacterial agents, such as flucloxacillin.[1]

Research Chemical: It is used in studies investigating the structure-activity relationships of

isoxazole derivatives, which are a class of compounds with various biological activities.[1]

Analytical Chemistry: Due to its availability in high purity, it serves as a reference standard

for quality control in pharmaceutical formulations.[1]

Biological Activity
While research is ongoing, compounds structurally related to 3-(2-chloro-6-fluorophenyl)-5-

methylisoxazole-4-carboxylic acid have been noted for potential antibacterial properties.[1] The
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presence of halogen atoms can enhance the lipophilicity and bioactivity of such molecules,

making them of interest in drug design.[1]

Conclusion
This technical guide has provided a detailed overview of 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine

(TPTZ), the compound corresponding to CAS number 3682-35-7. Its primary utility as a

colorimetric reagent for iron determination and in antioxidant assays has been highlighted,

along with a detailed experimental protocol for the FRAP assay. Additionally, this guide has

clarified the identity and provided a summary of the properties and uses of 3-(2-chloro-6-

fluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS 3919-74-2) to resolve the ambiguity in

the initial query. This information is intended to be a valuable resource for researchers,

scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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